Cas no 102739-59-3 (Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-)

Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]- structure
102739-59-3 structure
Product Name:Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-
CAS No:102739-59-3
MF:C7H8F2N4OS
MW:234.226426124573
CID:1134440
PubChem ID:13608510
Update Time:2025-04-20

Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-
    • N-[4-(Difluoromethoxy)-6-methyl-2-pyrimidinyl]thiourea
    • 102739-59-3
    • DTXSID101211083
    • Inchi: 1S/C7H8F2N4OS/c1-3-2-4(14-5(8)9)12-7(11-3)13-6(10)15/h2,5H,1H3,(H3,10,11,12,13,15)
    • InChI Key: NJHBQWUWHANEOS-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1=NC(=CC(C)=N1)OC(F)F

Computed Properties

  • Exact Mass: 234.03868839g/mol
  • Monoisotopic Mass: 234.03868839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 105Ų
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